Cas no 2877629-09-7 (6-{4-[(4-Fluorophenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile)

• Product Name: 6-{4-[(4-Fluorophenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile
• CAS No: 2877629-09-7
• MF: C₁₇H₁₅FN₄O
• MW: 310.325606584549
• CID: 5328690
• PubChem ID: 165435161
• Update Time: 2025-11-06

6-{4-[(4-Fluorophenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[4-[(4-Fluorophenyl)methyl]-3-oxo-1-piperazinyl]-2-pyridinecarbonitrile
• AKOS040863235
• 2877629-09-7
• 6-{4-[(4-fluorophenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile
• F6751-4504
• 6-{4-[(4-Fluorophenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile

• Inchi： 1S/C17H15FN4O/c18-14-6-4-13(5-7-14)11-22-9-8-21(12-17(22)23)16-3-1-2-15(10-19)20-16/h1-7H,8-9,11-12H2
• InChI Key： FOFGXHKMPOHBMZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(CN(C2C=CC=C(C#N)N=2)CC1)=O

Computed Properties

• Exact Mass: 310.12298928g/mol
• Monoisotopic Mass: 310.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.1±50.0 °C(Predicted)
• pka: 0.27±0.19(Predicted)

Additional information on 6-{4-[(4-Fluorophenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile

6-{4-[(4-Fluorophenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile: A Comprehensive Overview

The compound CAS No. 2877629-09-7, also known as 6-{4-[(4-fluorophenyl)methyl]-3-oxopiperazin-1-yl}pyridine-2-carbonitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological profiles. The molecule consists of a pyridine ring substituted with a cyano group at the 2-position and a piperazine moiety at the 6-position, which is further substituted with a fluorophenylmethyl group. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it an intriguing subject for research in fields such as drug discovery, materials science, and catalysis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the fluorophenyl group in this compound contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the piperazine ring is a well-known scaffold in pharmaceuticals, often used to enhance bioavailability and target binding affinity. The 3-keto group within the piperazine moiety introduces additional functionality, enabling interactions with biological targets such as proteases or kinases.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and fluorination reactions. Researchers have explored various strategies to optimize the synthesis pathway, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic asymmetric synthesis have opened new avenues for constructing chiral derivatives of this compound, which could be valuable for enantioselective applications.

In terms of applications, this compound has shown promise as a lead molecule in the development of anticancer agents. Its ability to inhibit specific enzymes involved in cell proliferation has been demonstrated in vitro and in preclinical models. Furthermore, its pyridine nitrile moiety can act as a bioisostere for other nitrogen-containing heterocycles, offering flexibility in drug design. The compound's unique electronic properties also make it a candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or photovoltaic materials.

From an environmental standpoint, understanding the fate and toxicity of this compound is crucial for its safe handling and disposal. Recent toxicological studies have focused on assessing its potential genotoxicity and ecotoxicity using advanced assays such as the Ames test and fish embryo toxicity tests. These studies aim to provide data for regulatory compliance and risk assessment.

In conclusion, CAS No. 2877629-09-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structure-dependent properties make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.